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Compound of Interest

Compound Name: 2-Methylpiperidine

Cat. No.: B094953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the fundamental molecular

characteristics of 2-Methylpiperidine, a heterocyclic amine of significant interest in chemical

synthesis and pharmaceutical development. This document focuses on its molecular weight

and chemical formula, presenting the core data in a structured format for ease of reference and

comparison.

Core Molecular Data
The fundamental properties of 2-Methylpiperidine are summarized in the table below. These

values are foundational for a wide range of applications, from stoichiometric calculations in

synthetic protocols to interpretation of analytical data.

Property Value Source

Chemical Formula C6H13N [1][2][3][4][5]

Molecular Weight 99.17 g/mol [2][3][4]

Monoisotopic Mass 99.104799419 Da [6][3][7]

CAS Registry Number 109-05-7 [1][2]
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The molecular formula of 2-Methylpiperidine is determined based on its known atomic

composition (6 carbon atoms, 13 hydrogen atoms, and 1 nitrogen atom). The molecular weight

is a calculated value derived from the sum of the atomic weights of its constituent atoms, using

the standard atomic weights provided by the International Union of Pure and Applied Chemistry

(IUPAC). The monoisotopic mass is calculated using the mass of the most abundant isotope of

each element.

Logical Relationship of Core Properties
The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.

Figure 1. Hierarchical Relationship of 2-Methylpiperidine's Core Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b094953?utm_src=pdf-body
https://www.benchchem.com/product/b094953?utm_src=pdf-body-img
https://www.benchchem.com/product/b094953?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Methylpiperidine [webbook.nist.gov]

2. scbt.com [scbt.com]

3. (S)-(+)-2-Methylpiperidine | C6H13N | CID 6427443 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-甲基哌啶 98% | Sigma-Aldrich [sigmaaldrich.com]

5. 2-Methylpiperidine (CAS 109-05-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

6. 2-Methylpiperidine | C6H13N | CID 7974 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [2-Methylpiperidine: A Core Technical Overview of its
Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094953#2-methylpiperidine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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